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Compound of Interest

Compound Name: 3-Fluorophenylboronic acid

Cat. No.: B151535 Get Quote

Essential Safety and Handling Guide for 3-
Fluorophenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for the handling of 3-
Fluorophenylboronic acid (CAS No: 768-35-4). Adherence to these procedures is essential

for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information
3-Fluorophenylboronic acid is a chemical that requires careful handling due to its hazardous

properties. It is known to cause skin irritation, serious eye damage, and may cause respiratory

irritation.[1][2][3] The signal word for this chemical is "Danger".

First Aid:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, making

sure to hold the eyelids open. Seek immediate medical attention.[1][2]

Skin Contact: Remove all contaminated clothing and wash the affected skin area with soap

and plenty of water. Get medical attention if irritation occurs.[1][2]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison center or doctor

for treatment advice.[1][2]

Quantitative Hazard Data
While specific occupational exposure limits for 3-Fluorophenylboronic acid have not been

established by major regulatory bodies like OSHA or NIOSH, the hazardous nature of the

compound necessitates careful handling to minimize any potential exposure.

Hazard Classification Category Target Organs

Skin Corrosion/Irritation 1B -

Serious Eye Damage/Eye

Irritation
1 -

Specific Target Organ Toxicity

(Single Exposure)
3 Respiratory system

Data sourced from Safety Data Sheets.

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls and Preparation:

All work with 3-Fluorophenylboronic acid, both in solid and solution form, must be

conducted in a certified chemical fume hood to ensure adequate ventilation.[4][5]

Ensure that a safety shower and an eyewash station are readily accessible and in close

proximity to the work area.[4][6]

The designated workspace should be clean and free of clutter.

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles are mandatory. A full-face shield is

recommended when there is a risk of splashing.[4]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn. Inspect

gloves for any damage before use and change them immediately if they become

contaminated.[4][6]

Body Protection: A flame-resistant laboratory coat should be worn and kept fully buttoned.[6]

For tasks with a higher risk of exposure, a chemical-resistant apron should be worn over the

lab coat.[4]

Respiratory Protection: If there is a potential for generating dust or aerosols, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates should

be used.[4][6]

3. Handling the Chemical:

Avoid the formation of dust and aerosols during handling.[5][6]

Use appropriate tools, such as a spatula, for transferring the solid chemical.[6]

Keep the container of 3-Fluorophenylboronic acid tightly closed when not in use.[5][6]

Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[4][5]

4. Post-Handling Procedures:

Thoroughly wash hands with soap and water after handling the chemical, even if gloves

were worn.[6]

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated PPE as hazardous waste.[4]

Disposal Plan
All waste generated from the use of 3-Fluorophenylboronic acid, including contaminated

PPE, empty containers, and any unused material, must be treated as hazardous waste.
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Solid Waste: Collect all solid waste, including contaminated absorbents from spills, in a

designated, clearly labeled, and sealed container for hazardous solid waste.

Liquid Waste: Collect any solutions or rinsates containing 3-Fluorophenylboronic acid in a

labeled, sealed container for hazardous liquid waste. Do not pour this waste down the drain.

[4]

Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone or

ethanol).[7] Collect all rinsate as hazardous liquid waste.[7] After triple rinsing and allowing

the container to dry, deface the label before disposing of it according to your institution's

guidelines for decontaminated containers.[7]

Spill Management:

Small Spills: For small spills within a fume hood, use an inert absorbent material like sand

or vermiculite to contain the spill.[4][7] Carefully sweep or scoop the material into a

labeled, sealed container for hazardous waste disposal.[4]

Large Spills: In the event of a large spill, immediately evacuate the area and alert your

institution's Environmental Health and Safety (EHS) department.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b151535?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2124714&productDescription=3-FLROBNZENEBRONIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC345640050&productDescription=3-FLUOROPHENYLBORONIC+AC5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorophenylboronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorophenylboronic-acid
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Difluorophenylboronic_Acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b151535#personal-protective-equipment-for-handling-3-fluorophenylboronic-acid
https://www.benchchem.com/product/b151535#personal-protective-equipment-for-handling-3-fluorophenylboronic-acid
https://www.benchchem.com/product/b151535#personal-protective-equipment-for-handling-3-fluorophenylboronic-acid
https://www.benchchem.com/product/b151535#personal-protective-equipment-for-handling-3-fluorophenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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